Cas no 1145753-95-2 (2-tert-butyl-4-chloropyrimidine-5-carbonyl chloride)

2-tert-Butyl-4-chloropyrimidine-5-carbonyl chloride is a highly reactive acyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its tert-butyl group enhances steric hindrance, improving selectivity in nucleophilic substitution reactions, while the chloropyrimidine moiety offers versatile functionalization potential. The carbonyl chloride group enables efficient acylation reactions, facilitating the introduction of the pyrimidine scaffold into target molecules. This compound is valued for its stability under controlled conditions and its ability to serve as a building block for complex heterocyclic systems. Proper handling is required due to its moisture sensitivity and reactivity.
2-tert-butyl-4-chloropyrimidine-5-carbonyl chloride structure
1145753-95-2 structure
Product Name:2-tert-butyl-4-chloropyrimidine-5-carbonyl chloride
CAS No:1145753-95-2
MF:C9H10Cl2N2O
MW:233.09450006485
CID:5790481
PubChem ID:140558871
Update Time:2025-06-09

2-tert-butyl-4-chloropyrimidine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butyl-4-chloropyrimidine-5-carbonyl chloride
    • EN300-1459056
    • 1145753-95-2
    • Inchi: 1S/C9H10Cl2N2O/c1-9(2,3)8-12-4-5(7(11)14)6(10)13-8/h4H,1-3H3
    • InChI Key: VDKBMXUWAAMUMX-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)Cl)C=NC(C(C)(C)C)=N1

Computed Properties

  • Exact Mass: 232.0170183g/mol
  • Monoisotopic Mass: 232.0170183g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 42.8Ų

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Additional information on 2-tert-butyl-4-chloropyrimidine-5-carbonyl chloride

Comprehensive Overview of 2-tert-butyl-4-chloropyrimidine-5-carbonyl chloride (CAS No. 1145753-95-2)

2-tert-butyl-4-chloropyrimidine-5-carbonyl chloride (CAS No. 1145753-95-2) is a specialized pyrimidine derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carbonyl chlorides, which are pivotal intermediates in synthesizing active pharmaceutical ingredients (APIs) and fine chemicals. Its unique molecular structure, featuring a tert-butyl group and a reactive carbonyl chloride moiety, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for high-purity pyrimidine derivatives like 2-tert-butyl-4-chloropyrimidine-5-carbonyl chloride has surged due to their role in developing kinase inhibitors and anticancer agents. Researchers frequently search for "pyrimidine-based drug intermediates" or "chloropyrimidine synthesis" to explore its applications. The compound’s CAS No. 1145753-95-2 is often queried in scientific databases, underscoring its relevance in medicinal chemistry.

The synthetic utility of 2-tert-butyl-4-chloropyrimidine-5-carbonyl chloride lies in its ability to undergo nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This property aligns with the growing interest in "tailored heterocyclic compounds" for targeted therapies. Its thermal stability and solubility profile further enhance its suitability for scalable industrial processes, a topic frequently discussed in "green chemistry" forums.

From an SEO perspective, trending queries such as "applications of pyrimidine carbonyl chlorides" or "CAS 1145753-95-2 suppliers" reflect market needs. Analysts note increased interest in "custom synthesis of chloropyrimidines" as industries prioritize cost-effective intermediates. The compound’s patent landscape is also a hotspot, with innovations focusing on "pyrimidine scaffold optimization" for enhanced bioactivity.

Quality control of 2-tert-butyl-4-chloropyrimidine-5-carbonyl chloride involves rigorous HPLC and NMR analysis, ensuring compliance with GMP standards. This aligns with the pharmaceutical industry’s emphasis on "high-quality chemical intermediates." Additionally, its storage conditions (typically under inert atmospheres) are critical to maintaining reactivity, a detail often highlighted in "handling sensitive reagents" guides.

In conclusion, 2-tert-butyl-4-chloropyrimidine-5-carbonyl chloride (CAS No. 1145753-95-2) exemplifies the intersection of synthetic chemistry and life sciences. Its adaptability to modern drug design paradigms and alignment with sustainable manufacturing trends ensure its continued prominence in research and industrial applications.

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